Cas no 2228534-70-9 (3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2228534-70-9
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 6609952
• PubChem ID: 165667356
• Update Time: 2025-08-04

3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid
• 2228534-70-9
• EN300-1954591

• Inchi： 1S/C12H12F2O2/c13-12(14,11(15)16)7-9-5-1-3-8-4-2-6-10(8)9/h1,3,5H,2,4,6-7H2,(H,15,16)
• InChI Key： DOGKWCZMEJSUDJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=CC=CC2CCCC=21)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid

Introduction to 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228534-70-9)

3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228534-70-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluoroalkanoic acids and is characterized by its unique structural features, which include a 2,3-dihydroindenyl moiety and two fluorine atoms at the α-position of the carboxylic acid group. These structural elements endow the compound with a range of interesting properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid has been extensively studied in recent years. One of the most notable synthetic routes involves the reaction of 4-bromomethylindan with difluorocarbene, followed by hydrolysis to form the carboxylic acid. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The synthetic versatility of this compound allows for the introduction of various functional groups, which can be tailored to specific biological targets or therapeutic needs.

In terms of its physicochemical properties, 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 150°C, and it has a molecular weight of approximately 261.18 g/mol. The presence of fluorine atoms significantly enhances the compound's metabolic stability and lipophilicity, which are crucial factors in drug design.

The biological activity of 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid has been extensively investigated in both in vitro and in vivo studies. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, it has demonstrated significant antiproliferative effects on cancer cells, particularly in breast and colon cancer models.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid as a selective inhibitor of fatty acid synthase (FASN), an enzyme that plays a critical role in lipid metabolism and is overexpressed in many types of cancer. The inhibition of FASN by this compound leads to reduced cell proliferation and increased apoptosis in cancer cells. This finding opens up new avenues for the development of targeted therapies against FASN-dependent cancers.

Beyond its anti-inflammatory and antiproliferative activities, 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid has also shown promise as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that mediate various physiological processes and are important targets for drug discovery. Studies have indicated that this compound can modulate the activity of specific GPCRs involved in pain signaling and neurotransmission, suggesting potential applications in pain management and neurological disorders.

The safety profile of 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid has been evaluated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(2,3-dihydro-1H-inden-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228534-70-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.